Cas no 2287330-80-5 (Tert-butyl 5-amino-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-1,3-thiazole-4-carboxylate
• CAS No: 2287330-80-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5107297
• Update Time: 2023-08-25

Tert-butyl 5-amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1,3-thiazole-4-carboxylate
• Tert-butyl 5-amino-1,3-thiazole-4-carboxylate

• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)5-6(9)13-4-10-5/h4H,9H2,1-3H3
• InChI Key： IOSFFBNLDQXOIO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4